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Introduction
T-cell proliferation is a cornerstone of the adaptive immune response, crucial for clearing

infections and mediating anti-tumor immunity. The purinergic receptor P2Y11, a G-protein

coupled receptor activated by extracellular ATP, has emerged as a key regulator of T-cell

activation and function. Upon activation, the P2Y11 receptor couples to Gαs proteins, leading

to an increase in intracellular cyclic AMP (cAMP) and subsequent activation of protein kinase A

(PKA) signaling. This pathway is integral for directing mitochondrial trafficking to the immune

synapse, a critical step for sustained T-cell activation and proliferation.

AR-C117977 is a potent and selective antagonist of the P2Y11 receptor. By blocking the

binding of ATP to P2Y11, AR-C117977 is expected to inhibit the downstream signaling

cascade, thereby affecting T-cell proliferation and effector functions. These application notes

provide a detailed methodology for assessing the impact of AR-C117977 on T-cell proliferation,

activation, and cytokine production.

P2Y11 Signaling Pathway in T-Cells
The following diagram illustrates the signaling cascade initiated by ATP binding to the P2Y11

receptor on T-cells and the point of inhibition by AR-C117977.
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P2Y11 receptor signaling pathway in T-cells.
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Experimental Workflow
The general workflow for assessing the effect of AR-C117977 on T-cell proliferation is outlined

below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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